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Compound of Interest

Compound Name: 2-Bromopyridine

Cat. No.: B144113 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides critical safety and logistical information for the

proper use of 2-Bromopyridine (CAS No. 109-04-6), a common intermediate in the

pharmaceutical industry. Adherence to these guidelines is essential for ensuring personal

safety and maintaining a secure laboratory environment.

Hazard Identification and Classification:

2-Bromopyridine is a hazardous substance that poses significant health risks. It is classified

as a flammable liquid and is toxic if it comes into contact with skin, is swallowed, or is inhaled.

[1][2][3][4][5][6] It can cause serious eye and skin irritation and may also lead to respiratory

irritation.[1][2][3][4][5]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Bromopyridine, essential for risk

assessment and safe handling procedures.
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Property Value Reference

CAS Number 109-04-6 [2][4]

Molecular Formula C5H4BrN [1][2]

Molecular Weight 158.00 g/mol [2]

Appearance
Clear, slight brown to dark red

liquid
[2][4][6]

Boiling Point 192 - 194 °C [2]

Flash Point 54 °C (129.2 °F) - 130 °F [2][4][7]

Density 1.657 g/cm³ at 25 °C [2]

LD50 Oral (Rat) 92 mg/kg [2]

LD50 Dermal (Rabbit) 82 mg/kg [2]

Operational Plan: Step-by-Step Handling
Procedures
A meticulous approach is required when working with 2-Bromopyridine. The following

experimental protocol outlines the necessary steps for safe handling.

1. Engineering Controls:

Always handle 2-Bromopyridine in a certified chemical fume hood to minimize inhalation

exposure.[7][8]

Ensure an eyewash station and safety shower are readily accessible and in close proximity

to the work area.[8]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.[1][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/msds/2-bromopyridine.htm
https://pim-resources.coleparmer.com/sds/76538.pdf
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.chemicalbook.com/msds/2-bromopyridine.htm
https://www.chemicalbook.com/msds/2-bromopyridine.htm
https://www.chemicalbook.com/msds/2-bromopyridine.htm
https://pim-resources.coleparmer.com/sds/76538.pdf
https://www.scribd.com/document/161097527/2-Bromo-Pyridine-Msds
https://www.chemicalbook.com/msds/2-bromopyridine.htm
https://www.chemicalbook.com/msds/2-bromopyridine.htm
https://pim-resources.coleparmer.com/sds/76538.pdf
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-bromopyridine.htm
https://www.chemicalbook.com/msds/2-bromopyridine.htm
https://www.chemicalbook.com/msds/2-bromopyridine.htm
https://www.benchchem.com/product/b144113?utm_src=pdf-body
https://www.benchchem.com/product/b144113?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dibromopyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dibromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dibromopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection:

Gloves: Wear appropriate protective gloves, such as Butyl rubber or Viton®, to prevent

skin contact.[1][8]

Lab Coat: A chemical-resistant lab coat must be worn and fully buttoned.[8]

Clothing: Wear protective clothing to prevent any skin exposure. Boots may also be

necessary.[1][8]

Respiratory Protection: If working outside of a fume hood or in case of inadequate

ventilation, use a NIOSH/MSHA-approved respirator.[1][6][8]

3. Handling Procedures:

Avoid all personal contact, including inhalation and contact with skin and eyes.[2][8]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[2]

[3][9]

Keep the container tightly closed when not in use.[1][2][3]

Do not eat, drink, or smoke in the handling area.[1][2][3]

Ground and bond containers when transferring the material.[1][4][9]

4. Storage:

Store in a cool, dry, and well-ventilated place away from sources of ignition.[1][2][3][9][10]

Keep the container tightly closed and store in the original container.[1][2][3][9]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

acid chlorides.[7][8][9]

The storage area should be locked up or accessible only to authorized personnel.[2][5][10]

First Aid Measures
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Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately.[1][2][3]

[4] If breathing is difficult, give oxygen.[3][4] If

not breathing, give artificial respiration, but do

not use mouth-to-mouth resuscitation.[1][3]

Seek immediate medical attention.[1][2][3][4]

Skin Contact

Immediately remove all contaminated clothing.

[1][3] Flush the skin with plenty of soap and

water for at least 15 minutes.[2][3][4][11] Seek

immediate medical attention.[1][2][3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2][3][4][11] Remove

contact lenses if present and easy to do so.[1][3]

Seek medical attention.[1][2][3][4]

Ingestion

Do NOT induce vomiting.[2][4] If the victim is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water.[2][3][4]

Never give anything by mouth to an

unconscious person.[2][3][4] Immediately call a

POISON CENTER or doctor.[1][2][3]

Disposal Plan
Proper disposal of 2-Bromopyridine and its containers is crucial to prevent environmental

contamination and ensure safety.

1. Waste Collection:

Collect waste 2-Bromopyridine and any contaminated materials (e.g., absorbent pads,

gloves) in a suitable, labeled, and closed container.[1][3]

2. Disposal Procedure:
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Dispose of the chemical waste in accordance with local, regional, and national hazardous

waste regulations.[1][5][7]

Do not mix with other waste.[5]

Handle uncleaned containers as you would the product itself.[5]

Do not allow the product to enter drains or watercourses.[1][5][7]

Emergency Spill Response Workflow
In the event of a spill, a clear and immediate response is necessary to mitigate the hazards.

The following diagram outlines the logical workflow for handling a 2-Bromopyridine spill.
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2-Bromopyridine Spill Response Workflow

Spill Occurs

Evacuate Immediate Area
& Alert Personnel

Don Appropriate PPE
(respirator, gloves, goggles, etc.)

Ensure Adequate Ventilation
& Remove Ignition Sources

Contain the Spill
(use inert absorbent material)

Collect Absorbed Material
(use non-sparking tools)

Place in a Labeled,
Sealed Waste Container

Decontaminate the Area
& All Equipment

Report the Incident
(follow institutional protocol)

Spill Response Complete

Click to download full resolution via product page

2-Bromopyridine Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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